Cas no 86582-92-5 (2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-)

2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)- structure
86582-92-5 structure
Product Name:2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-
CAS No:86582-92-5
MF:C12H18O2
MW:194.270123958588
CID:732871
Update Time:2025-04-19

2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-
    • Clavularin A
    • 86746-90-9
    • 86582-92-5
    • Inchi: 1S/C12H18O2/c1-9-5-3-4-6-12(14)11(9)8-7-10(2)13/h4,6,9,11H,3,5,7-8H2,1-2H3/t9-,11+/m0/s1
    • InChI Key: PGQIQXCQGGDEBH-GXSJLCMTSA-N
    • SMILES: C1C=CC(=O)[C@H](CCC(=O)C)[C@@H](C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • XLogP3: 1.916
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